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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorthiophos is an organophosphate insecticide and acaricide. Due to its potential toxicity

and the enforcement of maximum residue limits (MRLs) in food and environmental samples,

sensitive and selective analytical methods are required for its detection and quantification. Gas

chromatography coupled with mass spectrometry (GC-MS), particularly tandem mass

spectrometry (GC-MS/MS), offers a robust and reliable platform for the analysis of

Chlorthiophos residues. This application note provides a detailed protocol for the analysis of

Chlorthiophos in a food matrix using the QuEChERS sample preparation method followed by

GC-MS/MS analysis.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the analysis of

Chlorthiophos isomers using the described methodology.
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Parameter Chlorthiophos-1 Chlorthiophos-2 Chlorthiophos-3

Retention Time (min) 18.94 19.12 Not specified

Precursor Ion (m/z) 256.9 324.9 324.9

Product Ion 1 (m/z) 239.0 268.9 268.9

Collision Energy 1

(eV)
14 14 14

Product Ion 2 (m/z) 193.0 205.0 205.0

Collision Energy 2

(eV)
22 18 18

Limit of Detection

(LOD)
< 10 µg/kg < 10 µg/kg < 10 µg/kg

Limit of Quantification

(LOQ)
< 10 µg/kg < 10 µg/kg < 10 µg/kg

Recovery (%) 70-120% 70-120% 70-120%

Experimental Protocols
Sample Preparation: QuEChERS Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food matrices.

Materials:

Homogenized sample (e.g., fruit or vegetable)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent
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C18 sorbent

Graphitized carbon black (GCB) - optional, for samples with high pigment content

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

Centrifuge

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl to the tube.

Immediately cap and shake vigorously for 1 minute.

Centrifuge the tube at ≥3000 x g for 5 minutes.

Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg PSA, 900

mg anhydrous MgSO₄, and 150 mg C18.

Vortex for 30 seconds.

Centrifuge at ≥3000 x g for 5 minutes.

The supernatant is ready for GC-MS analysis.

GC-MS/MS Analysis
Instrumentation:
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Gas chromatograph equipped with a tandem mass spectrometer (GC-MS/MS).

Capillary column: e.g., Rxi-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

GC Parameters:

Injector Temperature: 250 °C

Injection Mode: Splitless

Injection Volume: 1 µL

Carrier Gas: Helium

Flow Rate: 1.0 mL/min (constant flow)

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp 1: 25 °C/min to 150 °C

Ramp 2: 3 °C/min to 200 °C

Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes

MS/MS Parameters:

Ionization Mode: Electron Impact (EI)

Ion Source Temperature: 230 °C

Transfer Line Temperature: 280 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions: Refer to the Quantitative Data Summary table.
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Caption: Experimental workflow for Chlorthiophos analysis.
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Caption: Logical relationships in the analytical process.

To cite this document: BenchChem. [Application Note: Analysis of Chlorthiophos using Gas
Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166581#gas-chromatography-mass-
spectrometry-for-chlorthiophos-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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